(1-azetidin-3-yl-1H-1,2,3-triazol-4-yl)methanol hydrochloride
Overview
Description
“(1-azetidin-3-yl-1H-1,2,3-triazol-4-yl)methanol dihydrochloride” is a chemical compound with the CAS Number: 2172548-13-7 . It has a molecular weight of 227.09 . The IUPAC name for this compound is "(1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol dihydrochloride" .
Molecular Structure Analysis
The InChI code for this compound is "1S/C6H10N4O.2ClH/c11-4-5-3-10(9-8-5)6-1-7-2-6;;/h3,6-7,11H,1-2,4H2;2*1H" . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.Physical and Chemical Properties Analysis
This compound is a powder at room temperature . The compound is stable under normal temperatures and pressures .Scientific Research Applications
Catalytic Applications
"(1-azetidin-3-yl-1H-1,2,3-triazol-4-yl)methanol hydrochloride" and its derivatives have been explored for their catalytic properties. For instance, tris(1-benzyl-1H-1,2,3-triazol-4-yl)methanol ligands have shown high activity in catalyzing the Huisgen 1,3-dipolar cycloadditions, a cornerstone of click chemistry. These ligands, when complexed with Cu(I), enable efficient cycloaddition reactions in water or neat conditions with low catalyst loadings and short reaction times, even in the presence of free amino groups (Ozcubukcu, Ozkal, Jimeno, & Pericàs, 2009).
Polymerization
The azetidine unit of the molecule has been utilized in the cationic polymerization of cyclic amines. Azetidine polymerizes under the influence of various cationic initiators to form polymers with a mix of tertiary, secondary, and primary amino functions, demonstrating the versatility of azetidine as a monomer in polymer chemistry (Schacht & Goethals, 1974).
Asymmetric Synthesis
Enantiopure derivatives of "this compound" have been evaluated for their efficacy in catalytic asymmetric additions of organozinc reagents to aldehydes. These derivatives have facilitated high levels of enantioselectivity in the ethylation, methylation, arylation, and alkynylation of aldehydes, showcasing their potential as chiral catalysts in organic synthesis (Wang et al., 2008).
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
IUPAC Name |
[1-(azetidin-3-yl)triazol-4-yl]methanol;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N4O.ClH/c11-4-5-3-10(9-8-5)6-1-7-2-6;/h3,6-7,11H,1-2,4H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEMLJVWFJJNNSB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)N2C=C(N=N2)CO.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11ClN4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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